Cas no 1692498-55-7 (4-(prop-2-yn-1-yloxy)cyclohexylmethanol)

• Product Name: 4-(prop-2-yn-1-yloxy)cyclohexylmethanol
• CAS No: 1692498-55-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 4611221
• PubChem ID: 86811664
• Update Time: 2025-06-11

4-(prop-2-yn-1-yloxy)cyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-yn-1-yloxy)cyclohexylmethanol

• Inchi： 1S/C10H16O2/c1-2-7-12-10-5-3-9(8-11)4-6-10/h1,9-11H,3-8H2
• InChI Key： JFJNULVYUNJHIH-UHFFFAOYSA-N
• SMILES： C1(CO)CCC(OCC#C)CC1

Additional information on 4-(prop-2-yn-1-yloxy)cyclohexylmethanol

Introduction to 4-(prop-2-yn-1-yloxy)cyclohexylmethanol (CAS No. 1692498-55-7) in Modern Chemical Research

4-(prop-2-yn-1-yloxy)cyclohexylmethanol, identified by the chemical abstracts service number 1692498-55-7, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This molecule, featuring a cyclohexyl backbone substituted with a propargyl ether moiety, has garnered attention due to its structural versatility and potential applications in drug development. The presence of both a cyclohexyl group and a propargyl alcohol functional group provides a unique chemical scaffold that can be exploited for various synthetic transformations, making it a valuable intermediate in the construction of more complex molecular architectures.

The compound's structure, characterized by a rigid cyclohexane ring linked to a hydroxymethyl group via an ether bond, introduces both steric and electronic diversity. This combination allows for selective modifications at multiple positions, enabling chemists to tailor its properties for specific applications. The propargyl group, in particular, serves as a versatile handle for further functionalization through reactions such as cross-coupling, allowing for the introduction of aryl or heteroaryl groups, which are common motifs in bioactive molecules.

In recent years, there has been growing interest in the development of novel scaffolds that can enhance drug-like properties such as solubility, metabolic stability, and binding affinity. The 4-(prop-2-yn-1-yloxy)cyclohexylmethanol scaffold aligns well with these requirements. For instance, the cyclohexyl ring can contribute to oral bioavailability by reducing lipophilicity, while the propargyl ether linkage provides a stable yet reactive site for further derivatization. This balance makes it an attractive candidate for medicinal chemists seeking to design next-generation therapeutics.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes and are frequently targeted by small-molecule drugs. The structural features of 4-(prop-2-yn-1-yloxy)cyclohexylmethanol can be leveraged to develop inhibitors that bind to the ATP-binding pocket of kinases. Recent studies have demonstrated that propargyl-containing compounds exhibit potent inhibitory activity against various kinases due to their ability to form stable complexes with the enzyme's active site. By incorporating this motif into a cyclohexyl-based scaffold, researchers may be able to enhance selectivity and reduce off-target effects.

The propargyl alcohol functionality also opens up possibilities for conjugation with other bioactive molecules or polymers. For example, click chemistry approaches utilizing copper-catalyzed azide-alkyne cycloadditions (CuAAC) have been widely employed in drug discovery and biomaterials science. The alkyne group in 4-(prop-2-yn-1-yloxy)cyclohexylmethanol can serve as a precursor for such reactions, enabling the rapid assembly of complex libraries or targeted drug delivery systems. This capability is particularly relevant in the context of personalized medicine, where tailored molecular constructs are designed to meet individual patient needs.

Another area where this compound shows promise is in the development of chiral auxiliaries or ligands for asymmetric synthesis. The cyclohexane ring can be configured as either an equatorial or axial substituent, influencing the stereochemistry of subsequent reactions. By carefully controlling these stereochemical elements, chemists can achieve high enantiomeric purity in their products, which is crucial for many pharmaceutical applications. The propargyl ether linkage can also be used to introduce chiral centers or auxiliary groups that facilitate asymmetric transformations.

From a synthetic chemistry perspective, 4-(prop-2-yn-1-yloxy)cyclohexylmethanol offers several advantages as an intermediate. Its relatively simple structure allows for straightforward access via well-established synthetic routes, such as nucleophilic substitution reactions or metal-catalyzed coupling reactions. These methods are highly modular and scalable, making it feasible to produce large quantities of the compound for industrial applications. Additionally, its stability under various reaction conditions ensures compatibility with a wide range of synthetic protocols.

The compound's relevance extends beyond academic research into practical applications. For instance, it has been explored as a precursor for biodegradable polymers that could find use in drug delivery systems or tissue engineering scaffolds. The combination of hydrophilic and hydrophobic regions within its structure allows it to form micelles or nanoparticles when combined with appropriate co-polymers. Such systems have been shown to enhance the bioavailability of poorly soluble drugs and improve therapeutic outcomes.

In conclusion,4-(prop-2-yn-1-yloxy)cyclohexylmethanol (CAS No. 1692498-55-7) represents a promising molecular scaffold with diverse applications in pharmaceutical chemistry and materials science. Its unique structural features—comprising both a rigid cyclohexane ring and a reactive propargyl alcohol moiety—make it an invaluable building block for drug discovery efforts aimed at developing novel therapeutics targeting kinases and other critical biological pathways. Furthermore,this compound's compatibility with modern synthetic methodologies underscores its potential as an industrial intermediate capable of supporting large-scale production processes required by the pharmaceutical industry.